4-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]morpholine-3-carboxylic acid

• IUPAC Name: 4-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]morpholine-3-carboxylic acid
• InChI: InChI=1S/C15H17NO5/c1-20-13-5-3-2-4-11(13)6-7-14(17)16-8-9-21-10-12(16)15(18)19/h2-7,12H,8-10H2,1H3,(H,18,19)/b7-6+
• InChI Key: WHZKQYVPSVMXSE-VOTSOKGWSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)N2CCOCC2C(=O)O
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)N2CCOCC2C(=O)O
• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol

Description

4-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]morpholine-3-carboxylic acid, commonly known as MMCA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. MMCA belongs to the class of morpholine carboxylic acids and is a derivative of the natural product, morphine.

Mechanism of Action

The mechanism of action of MMCA is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. MMCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. MMCA has also been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
MMCA has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that MMCA has anti-inflammatory, analgesic, and neuroprotective effects. MMCA has also been shown to inhibit the growth of cancer cells in vitro. In vivo studies have shown that MMCA can reduce pain and inflammation in animal models. MMCA has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using MMCA in lab experiments is its synthetic nature, which allows for precise control over its chemical structure and purity. MMCA is also relatively stable and can be stored for extended periods of time. However, one limitation of using MMCA in lab experiments is its limited availability, as it is not commercially available and must be synthesized in the lab.

Future Directions

There are several future directions for research on MMCA. One direction is the development of new analogs of MMCA with improved potency and selectivity for certain targets. Another direction is the investigation of the potential therapeutic applications of MMCA in various disease states, including neurodegenerative diseases and cancer. Finally, the development of new synthetic methods for the production of MMCA and its analogs may lead to increased availability and accessibility for researchers.

Synthesis Methods

MMCA can be synthesized through a multi-step process that involves the reaction of morpholine with 2-methoxyphenylacetic acid to form 4-(2-methoxyphenyl)morpholine. This intermediate is then reacted with acetic anhydride and pyridine to form 4-acetyl-4-(2-methoxyphenyl)morpholine. The final step involves the reaction of this intermediate with ethyl chloroformate to yield MMCA.

Scientific Research Applications

MMCA has been studied for its potential applications in various scientific research fields, including medicinal chemistry, neuropharmacology, and cancer research. In medicinal chemistry, MMCA has been studied for its potential as a lead compound for the development of new analgesics and anti-inflammatory agents. In neuropharmacology, MMCA has been shown to exhibit neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, MMCA has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.